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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748

Essential Safety and Handling Guide for Disperse
Blue 165

This document provides crucial safety protocols, operational procedures, and disposal plans for
the handling of Disperse Blue 165 (CAS Nos. 41642-51-7 and 86836-00-2). Adherence to
these guidelines is essential for ensuring personnel safety and minimizing environmental
impact in a laboratory setting.

Personal Protective Equipment (PPE)

The primary line of defense against potential exposure to Disperse Blue 165 is the correct and
consistent use of Personal Protective Equipment. The following table summarizes the required
PPE for handling this compound, particularly in its powdered form.
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PPE Category Item Specifications and Usage
Must be tightly fitting with side-
shields, conforming to EN 166
Eye and Face Protection Safety Goggles (EV) or NIOSH (US)

standards, to protect against

dust particles.[1]

Face Shield

Recommended to be worn in
conjunction with safety
goggles, especially when
handling larger quantities or
when there is a significant risk
of splashing or dust

generation.

Hand Protection

Chemical Impermeable Gloves

Nitrile gloves are a suitable
option; however, it is crucial to
select gloves that satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[1] Double-gloving is
recommended. Regularly
inspect gloves for any signs of

degradation or punctures.

Respiratory Protection

Full-Face Respirator

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]
[2] Use a NIOSH/MSHA or
European Standard EN 149

approved respirator.[3]

Protective Clothing

Laboratory Coat

A full-length lab coat should be

worn to prevent skin contact.

Appropriate Protective
Clothing

Wear suitable protective
clothing to prevent skin

exposure.[3] For procedures
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with a high risk of
contamination, a disposable
gown or chemical-resistant
apron worn over the lab coat is

advisable.

Required at all times within the
Footwear Closed-toe Shoes
laboratory.

Emergency Procedures

Immediate and appropriate response is critical in the event of an emergency.

Exposure Route First-Aid Measures

Move the victim to fresh air immediately.[1] If
breathing is difficult, administer oxygen. If the
individual is not breathing, provide artificial

Inhalation respiration and seek immediate medical
attention.[1] Do not use mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.[1]

Immediately remove contaminated clothing.[1]
Skin Contact Wash the affected area with soap and plenty of

water.[1] Seek medical consultation.

Rinse the eyes with pure water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids.[1][3] Consult a doctor immediately.

Rinse the mouth with water.[1] Do not induce
) vomiting.[1] Never give anything by mouth to an
Ingestion ) ]
unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1][2]

Operational Plan: Handling and Storage

A systematic approach to handling Disperse Blue 165 is crucial to prevent exposure.
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Handling:

Work in a well-ventilated area.[1][2]

Wear all prescribed personal protective equipment.

Avoid contact with skin and eyes.[1][2]

Prevent the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

» Keep away from foodstuff containers and incompatible materials.[1]

Accidental Release and Disposal Plan

Accidental Release Measures:
o Evacuate: Evacuate personnel to a safe area, keeping people upwind of the spill.[1][2]
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to
enter drains.[1][2]

o Clean-up:

[e]

Wear full PPE, including respiratory protection.

o

Use spark-proof tools and explosion-proof equipment.[1][2]

[¢]

Collect the spilled material and place it in suitable, closed containers for disposal.[1][2]

[¢]

Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[1][2]
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Disposal Plan:

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[1] Do not discharge into sewer
systems.[1]

o Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill. Combustible
packaging materials can be disposed of through controlled incineration with flue gas
scrubbing.[1]

hvsicochemical ies of Di Blue 165

Property Value

Molecular Formula C20H19N703 / C19H19N705
Molecular Weight 405.41 / 425.398 g/mol
Appearance Dark blue powder[2][4]

Boiling Point 691.2°C at 760 mmHg

Flash Point 371.8°C/ 376.5°C[1]

Density 1.28 g/cm3/ 1.37g/cm3[1]
Solubility No data available

Note: Discrepancies in molecular formula and weight exist across different sources.

Toxicological Information

There is a significant lack of comprehensive toxicological data for Disperse Blue 165. The
following information is based on available Safety Data Sheets.
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Effect Data

Acute Toxicity Oral: no data available[1][2][5]

Inhalation: no data available[1][2][5]

Dermal: no data available[1][2][5]

Skin Corrosion/Irritation no data available[1][2][5]
Serious Eye Damage/Irritation no data available[1][2][5]
Respiratory or Skin Sensitization no data available[1][2][5]
Germ Cell Mutagenicity no data available[1][2][5]
Carcinogenicity no data available[1][2][5]
Reproductive Toxicity no data available[2][5]

The absence of detailed toxicological information underscores the importance of adhering
strictly to the provided safety protocols to minimize any potential risk.

Mandatory Visualization

The following diagram illustrates the standard workflow for the safe handling of Disperse Blue
165 in a laboratory setting.
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Caption: Workflow for the safe handling of Disperse Blue 165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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